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Abstract

Propiophenone (1-phenyl-1-propanone) is an aromatic ketone that serves as a versatile and
valuable ingredient in the fragrance and flavor industries. Characterized by a powerful and
pleasant floral scent, it is utilized to impart specific nuances in a variety of perfume
compositions. This technical guide provides an in-depth overview of propiophenone for
researchers, scientists, and drug development professionals. It covers its physicochemical
properties, olfactory profile, synthesis, and applications in perfumery. Furthermore, this
document details key experimental protocols for its synthesis and analysis, explores the
mechanism of olfactory perception, and summarizes its safety and regulatory status. All
quantitative data is presented in structured tables for clarity, and key processes are visualized
using workflow diagrams.

Introduction

Propiophenone, with the chemical formula CoH100, is an organic compound classified as an
aryl ketone.[1] Its structure consists of a phenyl group bonded to a propanoyl group.[2] Also
known by synonyms such as ethyl phenyl ketone and 1-phenyl-1-propanone, it is a colorless to
pale yellow liquid with a characteristic sweet, floral odor.[3][4][5] In the fragrance industry,
propiophenone is valued for its powerful herbaceous-floral notes, reminiscent of hawthorn and
lilac.[6][7] It is used as a component in various perfume compositions and serves as an
important intermediate in the synthesis of other organic compounds and pharmaceuticals.[8][9]
[10]
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Physicochemical Properties

The physical and chemical characteristics of propiophenone are critical for its application in

fragrance formulations, influencing its volatility, solubility, and stability. These properties are

summarized in Table 1.

Property Value References
IUPAC Name 1-phenylpropan-1-one [6]

CAS Number 93-55-0 [4]

Molecular Formula CoH100 [1114]
Molecular Weight 134.18 g/mol [41[6]
Appearance Colorless to light yellow liquid [3][6]
Density 1.004 - 1.014 g/cm?3 at 20-25°C  [6][7]

Melting Point 17 - 21 °C (63 - 70 °F) [6][11]
Boiling Point 218 - 219 °C (424 - 426 °F) [11]

Vapor Pressure 0.129 mmHg at 25°C [11]

Flash Point

85 - 99 °C (185 - 210 °F)

[317]

Refractive Index

1.521 -1.531 at 20°C

[6]7]

Solubility

Insoluble in water; miscible
with organic solvents like

ethanol and ether.

[1]14]

Olfactory Profile

Propiophenone possesses a strong and complex odor profile that makes it a useful

component in fine fragrance and functional perfumery. Its scent is less pungent and chemical

than the related acetophenone.[7] While a specific odor detection threshold is not widely

reported in the literature, its potent character is well-established.[2][3][7] A "Threshold of

Concern" has been established for toxicological assessment.[1]
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Olfactory Parameter Description References

Odor Type Floral, Fruity [71[11]

Hawthorn, lilac, sweet,

Odor Descriptors herbaceous, aromatic, cherry, [1][11]
fruity.

Taste Description Fruity [6][11]

Threshold of Concern 1800 u g/person/day [1][6]

Application in Fragrance Compositions

Propiophenone is utilized for its powerful herbaceous-floral effect.[7] Its unique scent profile
allows it to be used in discrete amounts to build or support specific floral accords, particularly in
lilac, hawthorne, and wisteria compositions.[6] It is also incorporated into more complex
fragrance structures like fougere.[6][7] Propiophenone blends well with other fragrance
ingredients such as cananga oil, amyl salicylate, and anisaldehyde.[6][7] The recommended
usage level in a final fragrance concentrate is up to 1.0%.[6]

Synthesis and Manufacturing

The primary industrial method for producing propiophenone is the Friedel-Crafts acylation of

benzene.[6] This process involves reacting benzene with either propionyl chloride or propionic
anhydride in the presence of a Lewis acid catalyst, typically aluminum chloride (AICIs).[6][9] An
alternative, though less common, method is the vapor-phase cross-decarboxylation of benzoic
acid and propionic acid over a catalyst at high temperatures.[12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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